Cas no 31926-65-5 ( )

• Product Name: &nbsp
• CAS No: 31926-65-5
• MF: C₁₂H₈OS
• MW: 200.256321907043
• CID: 916672
• PubChem ID: 428638
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 9H-benzo[f][2]benzothiol-4-one
• 4,9-Dihydronaphtho[2.3-c]thiophen-4-on
• 4,9-Dihydronaphtho< 2.3-c> thiophen-4-on
• AC1L8LWL
• NSC241146
• DTXSID40330292
• NSC-241146
• 31926-65-5
• &nbsp;

• Inchi： 1S/C12H8OS/c13-12-10-4-2-1-3-8(10)5-9-6-14-7-11(9)12/h1-4,6-7H,5H2
• InChI Key： CFKSUNGEUQWVLF-UHFFFAOYSA-N
• SMILES： S1C=C2C(C3C=CC=CC=3CC2=C1)=O

Computed Properties

• Exact Mass: 200.02964
• Monoisotopic Mass: 200.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.317
• Boiling Point: 354.8°C at 760 mmHg
• Flash Point: 168.4°C
• Refractive Index: 1.671
• PSA: 17.07
• LogP: 2.88330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes